Cas no 29420-49-3 (Potassium Perfluoro-1-butanesulfonate)

• Product Name: Potassium Perfluoro-1-butanesulfonate
• CAS No: 29420-49-3
• MF: C₄F₉KO₃S
• MW: 338.189932823181
• MDL: MFCD00007515
• CID: 53475
• PubChem ID: 24881877
• Update Time: 2026-03-09

Potassium Perfluoro-1-butanesulfonate Chemical and Physical Properties

Names and Identifiers

• Potassium 1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonate
• FC-98
• Potassium nonafluorobutanesulphonate
• nonafluoro-1-butanesulfonic acid, potassium salt
• Perfluorobutanesulfonic Acid Potassium Salt
• Potassium Perfluorobutanesulfonate
• Potassium perflurobutylsulfonate
• Potassium nonafluoro-1-butanesulfonate
• Perfluorobutane sulphonate, potassium salt
• Potassium nonafluorobutanesulfonate
• nonafluoro-1-butanesulfonate potassium salt
• Perfluoro-1-butanesulfonic A
• Potassium nonaflate
• potassium nonafluorobutane-sulphonate
• Perfluoro-1-butanesulfonic Acid Potassium Salt
• Potassium Perfluoro-1-butanesulfonate
• Nonafluorobutane-1-sulfonic acid potassium salt
• Nonafluoro-1-butanesulfonic Acid Potassium Salt
• potassium perfluorobutane sulfonate
• PFBS-K
• 1-Butanesulfonic acid, 1,1,2,2,3,3,4,4,4-nonafluoro-, potassium salt
• FJ9CR7RJSJ
• Perfluorobutane sulfonic acid potassium salt
• 1-Butanesulfonic acid, 1,1,2,2,3,3,4,4,4-nonafluoro-, potassium salt (1:1)
• Nonafluoro-1-butanesulfonic acid potassium
• 1ST9508
• Potassium perfluoro-1-butanesulfonate 50 microg/mL in Methanol
• PERFLUOROBUTANESULFONIC ACID POTASSIUM
• AS-14844
• 29420-49-3
• SCHEMBL126340
• UNII-FJ9CR7RJSJ
• N0711
• NONAFLUOROBUTANESULFONIC ACID POTASSIUM SALT
• A819903
• Potassium 1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulphonate
• NS00083450
• CAS-29420-49-3
• potassium perfluorobutanesulphonate
• DTXSID3037707
• NCGC00163903-03
• 1,1,2,2,3,3,4,4,4-Nonafluorobutane-1-sulfonic acid, potassium salt
• potassium perfluorobutylsulfonate
• potassium;1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonate
• PPFBS
• Potassium nonafluoro-1-butanesulfonate, 98%
• SB66823
• Q27278019
• PFBSA
• FT-0638852
• NANOFLUOROBUTANESULFONIC ACID POTASSIUM SALT
• MFCD00007515
• 1,1,2,2,3,3,4,4,4-NONAFLUORO-1-BUTANESULFONIC ACID, POTASSIUM SALT
• AKOS015961486
• PPBS
• CS-B0900
• NCGC00163903-01
• potassium 1,1,2,2,3,3,4,4,4-nonakis(fluoranyl)butane-1-sulfonate
• Potassium perfluoro-1-butanesulfonate 50 microg/mL in Methanol
• NCGC00163903-02
• AKOS005063775
• DTXCID1017707
• EINECS 249-616-3
• CHEMBL1884734
• AC-1557
• Tox21_400051
• potassium 1,1,2,2,3,3,4,4,4-nonafluoro-1-butanesulfonate
• SY036166
• W-106991
• C4F9KO3S
• potassiumnonafluoro-1-butanesulfonate
• DB-023257
• potassium nonafluorobutane-1-sulfonate

• MDL： MFCD00007515
• Inchi： 1S/C4HF9O3S.K/c5-1(6,3(9,10)11)2(7,8)4(12,13)17(14,15)16;/h(H,14,15,16);/q;+1/p-1
• InChI Key： LVTHXRLARFLXNR-UHFFFAOYSA-M
• SMILES： [K+].S(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(=O)(=O)[O-]
• BRN： 5200982

Computed Properties

• Exact Mass: 337.90600
• Monoisotopic Mass: 337.906
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.69
• Melting Point: >300 °C (lit.)
• PH: 5.5-6.5 (50g/l, H2O)
• Solubility: water: soluble100mg/mL, clear, colorless
• PSA: 65.58000
• LogP: 3.03810
• Solubility: Not determined

Potassium Perfluoro-1-butanesulfonate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Potassium Perfluoro-1-butanesulfonate

Chemical Overview of Potassium Perfluoro-1-butanesulfonate (CAS No. 29420-49-3): Structure, Applications, and Recent Advances

Potassium Perfluoro-1-butanesulfonate, identified by the CAS No. 29420-49-3, is a fluorinated sulfonate salt with a unique combination of chemical stability and surface activity that has positioned it as a critical compound in advanced materials science and biomedical applications. Its molecular formula, C₄F₉SO₃K, reflects its structure: a perfluorinated butane chain linked to a sulfonic acid group, counterbalanced by potassium cations. This architecture confers exceptional thermal stability, chemical inertness, and amphiphilic properties that enable its integration into diverse systems ranging from drug delivery carriers to high-performance electrolytes.

The synthesis of Potassium Perfluoro-1-butanesulfonate traditionally involves the reaction of perfluorobutane sulfonyl fluoride with potassium hydroxide under controlled conditions to ensure complete ionization and purity (J. Fluorine Chem., 2023). Recent advancements have focused on optimizing solvent systems and catalysts to enhance yield while minimizing environmental footprint—a critical consideration for large-scale production in industries such as pharmaceuticals and energy storage.

In the realm of drug delivery, this compound has emerged as a key component in lipid-based nanoparticles due to its ability to stabilize hydrophobic payloads within aqueous environments (Biomaterials Science, 2023). Researchers at the University of Cambridge demonstrated that formulations incorporating CAS No. 29420-49-3 exhibit prolonged circulation half-lives in vivo while maintaining targeting specificity toward cancer cells via PEGylation strategies—a breakthrough validated through murine tumor models.

A groundbreaking application lies in solid-state electrolytes for next-generation lithium batteries (Nature Energy, 2023). The compound’s dielectric constant (ε ~85) and low interfacial resistance make it ideal for forming polymer-ceramic composite matrices that suppress dendrite formation while achieving ion conductivities exceeding 1 mS/cm at room temperature—a milestone toward commercially viable solid-state batteries.

In biocompatibility studies published in Bioconjugate Chemistry (April 2024), surface-functionalized gold nanoparticles coated with this sulfonate displayed minimal hemolysis (<5%) even at concentrations up to 5 mM when tested against human erythrocytes—highlighting its potential for safe use in diagnostic imaging agents or intraocular drug carriers.

Surface engineering applications leverage the compound’s low surface energy (γ ≈ 15 mN/m), enabling self-cleaning coatings for medical devices (ACS Applied Materials & Interfaces, 2023). A novel spray-coating technique using nanoscale dispersions of Potassium Perfluoro-1-butanesulfonate reduced bacterial adhesion by over 85% on titanium implants without compromising mechanical integrity—a critical advancement in combating post-surgical infections.

Environmental researchers have explored its role as an anion-exchange membrane additive in direct ammonia fuel cells (Joule, March 2024), where it facilitated proton conductivity improvements through optimized ionomer distribution patterns observed via synchrotron X-ray scattering analysis—a development advancing sustainable energy solutions aligned with global decarbonization goals.

Ongoing studies at MIT’s Materials Research Laboratory focus on tuning the compound’s crystallinity through solvent annealing processes to enhance its piezoelectric response—opening possibilities for smart sensors capable of real-time monitoring of physiological parameters such as glucose levels or tissue oxygenation without enzymatic degradation concerns.

The compound’s spectroscopic signature has also found utility in quantitative NMR methods for rapid pharmaceutical quality control (Analytica Chimica Acta, January 2024). Its sharp fluorine NMR peaks serve as internal standards for quantifying trace impurities in APIs with detection limits below ppm levels—streamlining compliance with ICH guidelines during GMP manufacturing processes.

Cutting-edge research from ETH Zurich highlights its role as a template agent in mesoporous silica synthesis (Microporous and Mesoporous Materials, July 2023). By templating pore structures via sol-gel chemistry under supercritical CO₂ conditions, researchers achieved uniform pore diameters (≈5 nm) ideal for encapsulating small molecule drugs while maintaining controlled release profiles over seven days—addressing challenges in sustained therapeutic delivery.